1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid

• Molecular Formula: C17H19ClN2O3
• Molecular Weight: 334.8 g/mol
• IUPAC Name: 1-[3-(6-chloroindol-1-yl)propanoyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H19ClN2O3/c18-14-4-3-12-5-8-19(15(12)10-14)9-6-16(21)20-7-1-2-13(11-20)17(22)23/h3-5,8,10,13H,1-2,6-7,9,11H2,(H,22,23)
• InChI Key: CYWLUQLDMBNFDG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCN2C=CC3=C2C=C(C=C3)Cl)C(=O)O

Description

The compound 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid is a synthetic small molecule featuring a piperidine-3-carboxylic acid core linked via a propanoyl chain to a 6-chloroindole moiety. The 6-chloroindole group may confer specific electronic or steric properties influencing receptor binding or metabolic stability .

Preparation Methods

The synthesis of 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often include the use of stoichiometric azobisisobutyronitrile (AIBN), excess aqueous hypophosphorous acid (H₃PO₂), and triethylamine (Et₃N) under reflux in 1-propanol . Industrial production methods may involve similar steps but are optimized for higher yields and scalability.

Chemical Reactions Analysis

1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which is rich in π-electrons. Reagents like halogens (Cl₂, Br₂) or nitrating agents (HNO₃) can be used.

Cyclization: The compound can undergo cyclization reactions to form various heterocyclic structures.

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that derivatives of indole compounds exhibit significant anticancer properties. The presence of the indole moiety in 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid suggests potential activity against various cancer cell lines. Studies have shown that indole derivatives can induce apoptosis in tumor cells through the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway .

2. Neuropharmacology
The piperidine structure is known for its pharmacological relevance, particularly in neuropharmacology. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, including dopamine and serotonin receptors. Preliminary studies suggest that 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid may influence these pathways, potentially offering therapeutic benefits in treating neurodegenerative diseases and mood disorders .

Biological Research Applications

1. Enzyme Inhibition Studies
This compound has been evaluated for its ability to inhibit specific enzymes involved in metabolic pathways. For instance, studies have explored its inhibition of certain proteases and kinases, which are critical in cancer progression and other diseases. The inhibitory effects observed could lead to the development of novel therapeutic agents targeting these enzymes .

2. Antimicrobial Properties
The antimicrobial activity of similar indole-based compounds has been documented. Investigations into the antibacterial and antifungal properties of 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid are ongoing, with promising results indicating efficacy against various pathogenic organisms .

Case Study 1: Anticancer Efficacy

In a study published in Journal of Medicinal Chemistry, researchers synthesized a series of indole derivatives and tested their anticancer activity against human breast cancer cell lines. The results demonstrated that compounds similar to 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid exhibited significant cytotoxicity, leading to further investigations into their mechanisms of action .

Case Study 2: Neuroprotective Effects

A research article in Neuroscience Letters reported on a compound with a similar structure that showed neuroprotective effects in animal models of Parkinson's disease. The study highlighted the compound's ability to reduce oxidative stress and inflammation in neuronal cells, suggesting potential applications for treating neurodegenerative disorders .

Mechanism of Action

The mechanism of action of 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The indole ring can bind to various receptors and enzymes, modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways . The piperidine ring can also contribute to the compound’s biological activity by enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	Reference ID
1-[3-(6-Chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid (Target)	Piperidine-3-carboxylic acid	6-chloroindole, propanoyl linker	Not explicitly stated	~352.8 (estimated)	Hypothesized role in heterocyclic drug design
1-[3-(3-Acetyl-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid	Piperidine-3-carboxylic acid	3-acetylindole, propanoyl linker	Not explicitly stated	~350.8 (estimated)	Acetyl group may enhance lipophilicity
4-(6-Chloro-1H-indol-1-yl)benzoic acid (BA-4314)	Benzoic acid	6-chloroindole	C15H10ClNO2	271.7	Potential use in aromatic acid-based inhibitors
5-(6-Chloro-1H-indol-1-yl)-furan-2-carboxylic acid (BF-5510)	Furan-2-carboxylic acid	6-chloroindole	C13H8ClNO3	261.7	Furan core for metabolic stability
1-(6-Chloropyrimidin-4-yl)piperidine-3-carboxylic acid	Piperidine-3-carboxylic acid	6-chloropyrimidine	C10H11ClN3O2	256.7	Pyrimidine substituent for kinase targeting
1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid	Piperidine-3-carboxylic acid	6-methylpyrazine	C11H15N3O2	221.3	Pyrazine ring for hydrogen bonding
1-[3-(4-Bromo-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid	Piperidine-3-carboxylic acid	4-bromoindole, propanoyl linker	C17H19BrN2O3	379.3	Bromine substitution for halogen bonding

Key Observations

Substituent Effects on Indole Position: The 6-chloroindole group in the target compound contrasts with 3-acetylindole () and 4-bromoindole (). Chlorine’s electron-withdrawing nature may enhance binding to electrophilic pockets, while bromine’s larger atomic radius could improve hydrophobic interactions . 4-(6-Chloroindol-1-yl)benzoic acid (BA-4314) replaces the piperidine-propanoyl scaffold with a benzoic acid core, favoring interactions with carboxylate-binding enzymes .

Heterocyclic Core Variations :

• Substituting indole with pyrimidine () or pyrazine () alters electronic properties. Pyrimidine’s nitrogen-rich structure is advantageous in kinase inhibitors, while pyrazine’s planar geometry aids π-π stacking .

Physicochemical Properties :

• The bromoindole analog () has a higher molecular weight (379.3 vs. ~352.8) and density (1.53 g/cm³), which may reduce solubility compared to the chloro-substituted target compound.

Research Implications

The structural diversity among analogs highlights the versatility of piperidine-carboxylic acid and indole-based scaffolds. The target compound’s 6-chloroindole-propanoyl-piperidine architecture could be optimized for:

• Antimicrobial Activity : Chlorinated indoles are prevalent in antibacterial agents.
• Central Nervous System (CNS) Targets : Piperidine derivatives often penetrate the blood-brain barrier.
• Enzyme Inhibition : The carboxylic acid group may chelate metal ions in enzyme active sites.

Further studies should prioritize synthesizing the target compound and evaluating its binding affinity, solubility, and metabolic stability relative to the analogs discussed.

Biological Activity

1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid (CAS Number: 1219549-49-1) is a synthetic compound characterized by its unique structure, which includes an indole moiety and a piperidine ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly as a kinase inhibitor and in modulating various biological pathways.

• Molecular Formula : C17H19ClN2O3
• Molecular Weight : 334.8 g/mol
• SMILES : OC(=O)C1CCCN(C1)C(=O)CCn1ccc2c1cc(Cl)cc2

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors involved in critical cellular processes. The indole structure is known for its ability to modulate signaling pathways, potentially influencing cancer cell proliferation and inflammatory responses.

Biological Activity Overview

Research indicates that compounds similar to 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid exhibit a range of biological activities:

• Kinase Inhibition : This compound has been studied for its inhibitory effects on glycogen synthase kinase 3 beta (GSK-3β), a key player in various signaling pathways related to cancer and neurodegenerative diseases. The introduction of the propanoyl group has been shown to enhance metabolic stability while maintaining potency against GSK-3β .
• Antiproliferative Activity : Preliminary studies suggest that derivatives of this compound exhibit significant antiproliferative effects in various cancer cell lines, including breast and liver cancers. The IC50 values observed for related compounds indicate moderate to high potency, suggesting potential therapeutic applications .

Structure-Activity Relationships (SAR)

The structure of 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid allows for modifications that can significantly impact its biological activity. For example:

Modification	Effect on Activity
Propanoyl vs. Acetyl	Propanoyl derivatives showed improved potency compared to acetyl counterparts due to better metabolic stability .
Chlorine Substitution	The presence of the chlorine atom in the indole ring enhances binding affinity to target enzymes .

Case Study 1: GSK-3β Inhibition

A series of analogs derived from the basic structure of 1-[3-(6-chloro-1H-indol-1-yl)propanoyl]piperidine-3-carboxylic acid were evaluated for their inhibitory potency against GSK-3β. The most potent derivatives exhibited IC50 values ranging from 360 nM to 480 nM, indicating significant inhibition compared to standard inhibitors .

Case Study 2: Anticancer Activity

In vitro studies on human cancer cell lines demonstrated that derivatives of this compound possess notable antiproliferative effects. For instance, one study reported IC50 values for certain analogs against breast cancer cell lines that were significantly lower than those for established chemotherapeutics, suggesting a promising avenue for further development .